4-Methylphenanthrene
Overview
Description
4-Methylphenanthrene is a useful research compound. Its molecular formula is C15H12 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Thermodynamic Properties
The thermodynamic properties of 4-methylphenanthrene have been extensively studied. Research led by Chirico et al. (1989) involved adiabatic heat-capacity calorimetry, combustion calorimetry, comparative ebulliometry, and inclined-piston manometry to determine thermochemical and thermophysical properties. These findings are essential for understanding the entropies, enthalpies, and Gibbs energies of formation for 4-methylphenanthrene in its ideal-gas state at various temperatures (Chirico et al., 1989).
Synthetic Generation in Sediments
Voigtmann et al. (1994) found that all isomers of methylphenanthrene, including 4-methylphenanthrene, can be formed synthetically in sediments. This occurs when phenanthrene reacts with methane or long-chain n-alkanes in the presence of coals or kaolinite, suggesting a geosynthetic origin for high concentrations of these compounds in mature carbonaceous sediments (Voigtmann et al., 1994).
Methyl Group Rotation
The rotation of methyl groups in substituted phenanthrenes, including 4-methylphenanthrene, was studied by Takegoshi et al. (1984). They investigated this phenomenon using temperature-dependent 1H spin-lattice relaxation times and high-resolution solid-state 13C NMR spectra. Such research provides insights into the molecular behavior of 4-methylphenanthrene under various conditions (Takegoshi et al., 1984).
Metabolism and Mutagenicity
A study by LaVoie et al. (1981) evaluated the mutagenicity, metabolism, and tumor-initiating activity of methylphenanthrenes. Although the focus was broader, this research provides valuable insights into the biological interactions and potential health implications of compounds like 4-methylphenanthrene (LaVoie et al., 1981).
Environmental Impact
Rudnicka et al. (2014) assessed the mutagenic activity of methyl- and phenylphenanthrenes based on the Salmonella test and micronucleus test. Their findings contribute to understanding the environmental and health impacts of these compounds, including 4-methylphenanthrene (Rudnicka et al., 2014).
properties
IUPAC Name |
4-methylphenanthrene |
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InChI |
InChI=1S/C15H12/c1-11-5-4-7-13-10-9-12-6-2-3-8-14(12)15(11)13/h2-10H,1H3 |
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InChI Key |
LOCGAKKLRVLQAM-UHFFFAOYSA-N |
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Canonical SMILES |
CC1=C2C(=CC=C1)C=CC3=CC=CC=C32 |
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Molecular Formula |
C15H12 |
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DSSTOX Substance ID |
DTXSID7073933 |
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| Record name | 4-Methylphenanthrene | |
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Molecular Weight |
192.25 g/mol |
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Product Name |
4-Methylphenanthrene | |
CAS RN |
832-64-4, 31711-53-2 |
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